1H-Cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl-

• IUPAC Name: 1,1,4,7-tetramethyl-1a,2,3,4,4a,5,6,7,7a,7b-decahydrocyclopropa[e]azulene
• InChI: InChI=1S/C15H26/c1-9-6-8-12-14(15(12,3)4)13-10(2)5-7-11(9)13/h9-14H,5-8H2,1-4H3
• InChI Key: UIDUJXXQMGYOIN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2C(C2(C)C)C3C1CCC3C
• Molecular Formula: C15H26
• DSSTOX Substance ID: DTXSID80334330, DTXSID60880789
• Molecular Weight: 206.37 g/mol
• CAS RN: 6790-86-9, 28580-43-0

Description

1H-Cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl- is a natural product found in Rhamnus pallasii and Leonurus japonicus with data available.

Scientific Research Applications

• Synthesis and Characterization : Research has focused on synthesizing and characterizing derivatives of 1H-Cycloprop[e]azulene. For example, Oda et al. (1999) synthesized derivatives like 1,1-Ethylene-1H-azulenium ion and characterized them using NMR spectroscopy and X-ray crystallography Oda et al., 1999.

• Chemical Properties and Reactions : The chemical properties and reactions of cycloprop[e]azulene derivatives have been a subject of study. For instance, Payne et al. (2016) investigated the strain caused by the fusion of the cyclopropane ring in 1,1-dimethylcycloprop[e]azulene derivatives and its effect on electrophilic aromatic substitution reactions Payne et al., 2016.

• Applications in Material Science : Some studies have explored the potential applications of 1H-Cycloprop[e]azulene derivatives in material science. For instance, the synthesis and properties of polycyclic π-conjugated systems containing an azulene unit have been studied for their potential in material science applications Kitamori et al., 1992.

• Natural Sources and Identification : The compound has been identified in natural sources like the longan fruit, as found by Chen et al. (2010), who used gas chromatography-mass spectrometry for the determination of volatile compounds in longan arillus, epicarpium, and seeds Chen et al., 2010.